4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone

• IUPAC Name: (2E)-5-benzyl-2-[(Z)-(4-chlorophenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H14ClN3OS/c18-14-8-6-13(7-9-14)11-19-21-17-20-16(22)15(23-17)10-12-4-2-1-3-5-12/h1-9,11,15H,10H2,(H,20,21,22)/b19-11-
• InChI Key: QJKTVDNFULKDMZ-ODLFYWEKSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=NN=CC3=CC=C(C=C3)Cl)S2
• Isomeric SMILES: C1=CC=C(C=C1)CC2C(=O)N/C(=N\N=C/C3=CC=C(C=C3)Cl)/S2
• Molecular Formula: C17H14ClN3OS
• Molecular Weight: 343.8 g/mol

Description

4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone, also known as CBT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In vivo studies have shown that 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone can reduce the severity of inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

One advantage of 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is its ease of synthesis, which makes it readily available for research purposes. Another advantage is its broad range of potential applications, which makes it a versatile compound for studying various biological processes. However, one limitation of 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in drug development, particularly in the development of new anticancer and anti-inflammatory agents. Additionally, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone could be used as a building block for the synthesis of novel materials with unique properties, such as conductive polymers and liquid crystals.
Conclusion
In conclusion, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone, or 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone, is a versatile compound with potential applications in various fields, including medicine, agriculture, and material science. Its ease of synthesis and broad range of potential applications make it a valuable compound for scientific research. Further research is needed to fully understand its mechanism of action and identify its potential applications in drug development and material science.

Synthesis Methods

4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-chlorobenzaldehyde with thiosemicarbazide, followed by the addition of benzyl chloride and sodium hydroxide. The resulting product is a yellow crystalline solid that is highly soluble in organic solvents.

Scientific Research Applications

4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have antimicrobial activity against a wide range of microorganisms, including bacteria, fungi, and viruses. In agriculture, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been used as a plant growth regulator and as a pesticide. In material science, 4-chlorobenzaldehyde (5-benzyl-4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been used as a building block for the synthesis of novel materials with unique properties.